Cas no 1283108-17-7 (3-(3-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid)

• Product Name: 3-(3-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• CAS No: 1283108-17-7
• MF: C₁₁H₇FN₂O₄
• MW: 250.182686090469
• MDL: MFCD21091640
• CID: 5557377
• PubChem ID: 52903496
• Update Time: 2025-10-21

3-(3-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

• MDL： MFCD21091640
• Inchi： 1S/C11H7FN2O4/c12-6-2-1-3-7(4-6)14-9(15)8(10(16)17)5-13-11(14)18/h1-5H,(H,13,18)(H,16,17)
• InChI Key： CYENZUTWHDQEDD-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(F)=C2)C(=O)C(C(O)=O)=CN1

Computed Properties

• Exact Mass: 250.039
• Monoisotopic Mass: 250.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7A^2

Additional information on 3-(3-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

Comprehensive Overview of 3-(3-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (CAS No. 1283108-17-7)

3-(3-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (CAS No. 1283108-17-7) is a fluorinated pyrimidine derivative with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydropyrimidine derivatives, which are widely studied for their diverse biological activities. The presence of a fluorophenyl group enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug discovery. Researchers are particularly interested in its role as a precursor for small molecule inhibitors targeting enzymes involved in inflammatory and oncogenic pathways.

In recent years, the demand for fluorinated heterocycles like 3-(3-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid has surged due to their applications in medicinal chemistry and biomaterials. The compound's unique structure, featuring a carboxylic acid moiety, allows for further functionalization, enabling the synthesis of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and targeted therapy, where customized molecular designs are critical for addressing complex diseases.

The synthesis of CAS No. 1283108-17-7 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, reflecting the growing emphasis on green chemistry and sustainable practices. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC ensures the compound meets rigorous quality standards, a priority for regulatory compliance in pharmaceutical development.

From a commercial perspective, 3-(3-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid is supplied by specialized chemical manufacturers and research reagent distributors. Its pricing and availability are influenced by factors such as scale-up challenges and intellectual property considerations. The compound's inclusion in high-throughput screening libraries underscores its relevance in modern drug discovery pipelines, particularly for identifying allosteric modulators and enzyme substrates.

Emerging studies highlight the potential of CAS No. 1283108-17-7 in neurodegenerative disease research, where its structural motifs may interact with amyloidogenic proteins. Additionally, its electrophilic properties are being investigated for covalent drug design, a hot topic in kinase inhibitor development. These applications resonate with trending searches on AI-driven drug discovery and computational chemistry, where predictive modeling accelerates the identification of bioactive compounds.

In summary, 3-(3-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid represents a versatile building block with broad scientific and industrial appeal. Its integration into fragment-based drug design and bioconjugation strategies positions it at the forefront of innovative therapeutics. As research continues to unravel its full potential, this compound is poised to contribute significantly to advancements in life sciences and material engineering.